Cas no 1806933-49-2 (Methyl 2-(chloromethyl)-3-(difluoromethyl)-4-fluoropyridine-6-carboxylate)

• Product Name: Methyl 2-(chloromethyl)-3-(difluoromethyl)-4-fluoropyridine-6-carboxylate
• CAS No: 1806933-49-2
• MF: C₉H₇ClF₃NO₂
• MW: 253.605592012405
• CID: 4886490
• Update Time: 2025-10-23

Methyl 2-(chloromethyl)-3-(difluoromethyl)-4-fluoropyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(chloromethyl)-3-(difluoromethyl)-4-fluoropyridine-6-carboxylate

• Inchi： 1S/C9H7ClF3NO2/c1-16-9(15)5-2-4(11)7(8(12)13)6(3-10)14-5/h2,8H,3H2,1H3
• InChI Key： XYXCHNUNKYEEIM-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=C(C=C(C(=O)OC)N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 2.2
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-(chloromethyl)-3-(difluoromethyl)-4-fluoropyridine-6-carboxylate

Recent Advances in the Synthesis and Applications of Methyl 2-(chloromethyl)-3-(difluoromethyl)-4-fluoropyridine-6-carboxylate (CAS: 1806933-49-2)

Methyl 2-(chloromethyl)-3-(diffluoromethyl)-4-fluoropyridine-6-carboxylate (CAS: 1806933-49-2) is a fluorinated pyridine derivative that has recently gained attention in the field of medicinal chemistry and agrochemical research. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting enzyme inhibition and receptor modulation. Its unique structural features, including the difluoromethyl and fluoropyridine moieties, contribute to enhanced metabolic stability and bioavailability, making it a valuable scaffold for drug discovery.

Recent studies have focused on optimizing the synthetic routes for this compound to improve yield and purity. A 2023 publication in the Journal of Fluorine Chemistry demonstrated a novel one-pot synthesis method that reduces the number of purification steps while maintaining high enantiomeric purity. This advancement is particularly significant for large-scale production, where cost-efficiency and reproducibility are critical factors.

In pharmaceutical applications, researchers have explored the use of this compound as a precursor for kinase inhibitors. A study published in Bioorganic & Medicinal Chemistry Letters (2024) reported its incorporation into a series of potent JAK3 inhibitors, showing promising results in preclinical models of autoimmune diseases. The difluoromethyl group was found to enhance binding affinity through favorable interactions with hydrophobic pockets in the target enzyme.

The agrochemical industry has also shown interest in this compound, particularly in the development of next-generation fungicides. Its structural characteristics contribute to improved plant systemic movement and rainfastness. Recent field trials conducted by major agrochemical companies have demonstrated superior performance against resistant strains of fungal pathogens compared to existing commercial products.

From a safety and toxicological perspective, recent assessments indicate that proper handling procedures are essential due to the reactive chloromethyl group. However, the compound shows favorable environmental profiles in terms of degradation and bioaccumulation potential, making it suitable for sustainable chemical development strategies.

Future research directions include exploring its potential in PET radiopharmaceuticals, where the fluorine atoms could be replaced with F-18 isotopes for diagnostic imaging applications. Preliminary studies suggest promising results in tracer development for oncology targets, with clinical trials expected to begin in 2025.